Cas no 1703015-81-9 (1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine
• CAS No: 1703015-81-9
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 5957888
• PubChem ID: 165465348
• Update Time: 2025-11-01

1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine
• EN300-804673
• 1703015-81-9

• Inchi： 1S/C9H17N3O2S/c1-3-15(13,14)6-4-5-12-8(2)7-9(10)11-12/h7H,3-6H2,1-2H3,(H2,10,11)
• InChI Key： ZXELDFVGJWIGTG-UHFFFAOYSA-N
• SMILES： S(CC)(CCCN1C(C)=CC(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 231.10414797g/mol
• Monoisotopic Mass: 231.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine

Introduction to 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1703015-81-9)

1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 1703015-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of functional groups such as the ethanesulfonyl moiety and the amine substituent in its molecular framework contributes to its unique chemical properties and potential applications in drug development.

The molecular structure of 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine consists of a pyrazole core substituted with a 5-methyl group at the 5-position and a 3-(ethanesulfonyl)propyl chain at the 3-position. This arrangement imparts specific steric and electronic characteristics that make it a valuable scaffold for designing novel bioactive molecules. The ethanesulfonyl group, in particular, is known to enhance binding affinity and metabolic stability, making it a popular choice in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives due to their diverse biological effects. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. Among these, 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine has shown promise in several preclinical studies, particularly in the context of modulating enzyme activity and inhibiting key pathways involved in diseases such as cancer and inflammation.

One of the most compelling aspects of 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine is its ability to interact with biological targets at the molecular level. The ethanesulfonyl group acts as a hydrogen bond acceptor, facilitating strong interactions with polar residues in protein binding pockets. This feature is particularly advantageous for designing small molecule inhibitors that can effectively disrupt disease-causing pathways. Additionally, the 5-methyl group enhances lipophilicity, improving membrane permeability and oral bioavailability, which are critical factors for drug efficacy.

Recent advancements in computational chemistry and structure-based drug design have further highlighted the potential of 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine as a lead compound. Molecular docking studies have revealed that this compound can bind to various therapeutic targets with high affinity, including kinases, proteases, and transcription factors. These findings suggest that it may serve as a valuable starting point for developing novel therapeutics against a wide range of diseases.

The synthesis of 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the pyrazole core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the ethanesulfonyl group and the methyl substituent at strategic positions on the ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

In terms of applications, 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine holds promise in both academic research and industrial drug development. Academic laboratories are investigating its potential as a tool compound for studying enzyme mechanisms and validating new therapeutic strategies. Meanwhile, pharmaceutical companies are exploring its suitability for lead optimization programs aimed at developing next-generation drugs with improved efficacy and safety profiles.

The safety profile of 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine is another critical consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have indicated that it exhibits low toxicity at moderate doses, suggesting its feasibility for further clinical investigation. However, comprehensive safety evaluations are still necessary to fully assess its potential risks and benefits before human trials can commence.

Looking ahead, the future prospects for 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amine appear promising. Ongoing research efforts are focused on optimizing its chemical properties to enhance bioavailability, reduce side effects, and improve target specificity. Additionally, exploring its potential in combination therapies may unlock new treatment modalities for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 1-[3-(ethanesulfonyl)propyl]-5-methyl-1H-pyrazol-3-amineseems poised to make significant contributions to pharmaceutical science due to its unique structural features and biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various human diseases.